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Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

trimethoxymethane (CAS No: 149-73-5), also known as trimethyl orthoformate. The document

details the physical constants of this versatile reagent and outlines the standard experimental

methodologies for their determination. Furthermore, a representative experimental workflow for

one of its common applications in organic synthesis is visualized.

Quantitative Physicochemical Data
Trimethoxymethane is a colorless liquid at room temperature with a characteristic pungent

odor. Its key physical properties are summarized below. These values represent a consensus

from multiple reputable sources and are crucial for handling, reaction setup, and purification

procedures.
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Property Value Units

Boiling Point 100.6 - 102 °C

Melting Point -53 °C

Density 0.97 g/mL at 25 °C

Refractive Index 1.379 n20/D

Flash Point 13 - 15 °C

Note: The boiling point is typically reported at standard atmospheric pressure (760 mmHg).

Experimental Protocols for Property Determination
The determination of the boiling and melting points of a chemical substance are fundamental

procedures for its identification and the assessment of its purity. The following sections

describe the standard laboratory protocols applicable to trimethoxymethane.

The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. In this method, a small sample is heated, and the

temperature at which a continuous stream of bubbles emerges from a capillary tube and then

ceases upon cooling is recorded as the boiling point.

Methodology:

Sample Preparation: A small fusion tube is filled with approximately 0.5 mL of

trimethoxymethane. A capillary tube, sealed at one end, is placed inverted (open end

down) into the fusion tube.

Apparatus Setup: The fusion tube is attached to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g.,

mineral oil or silicone oil), ensuring the sample is fully immersed. The side arm of the Thiele
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tube is gently heated with a Bunsen burner or a micro-heater.[1] The unique shape of the

Thiele tube promotes convection currents, ensuring uniform heating of the oil bath.[2]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as bubbles. As the boiling point is approached, a rapid and continuous stream of vapor

bubbles will emerge from the capillary tube.

Measurement: The heat source is removed once a steady stream of bubbles is observed.

The liquid will begin to cool. The boiling point is the temperature recorded at the exact

moment the bubbling stops and the liquid is drawn back into the capillary tube.[1][3][4]

Barometric Pressure: The ambient barometric pressure should be recorded, as boiling points

are pressure-dependent.

Given trimethoxymethane's low melting point (-53 °C), its determination requires a cryostatic

apparatus rather than the standard capillary melting point apparatus used for solids at room

temperature.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline substance, this transition occurs over a narrow temperature

range.

Methodology:

Sample Preparation: A liquid sample of trimethoxymethane is introduced into a capillary

tube, which is then sealed.

Freezing the Sample: The capillary tube is placed in a cooling bath (e.g., dry ice/acetone or

liquid nitrogen) to completely solidify the sample.

Apparatus Setup: The frozen sample in the capillary tube is placed in a low-temperature

melting point apparatus or a cryostat equipped with a viewing port and a calibrated low-

temperature thermometer or thermocouple.

Heating and Observation: The apparatus is programmed to slowly increase the temperature

at a controlled rate (e.g., 1-2 °C per minute).
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Measurement: The temperature at which the first sign of liquid formation is observed is

recorded as the beginning of the melting range. The temperature at which the last crystal of

solid disappears is recorded as the end of the melting range. For a pure substance, this

range should be narrow.

Visualization of Experimental Workflow
Trimethoxymethane is widely used as a reagent in organic synthesis, notably for the

protection of aldehydes and ketones through the formation of acetals.[5][6] The following

diagram illustrates a general workflow for this reaction.
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Caption: General workflow for acid-catalyzed acetal protection using trimethoxymethane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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